(R)-(-)-JQ1 Enantiomer
(R)-(-)-JQ1 Enantiomer
(-)-JQ-1 is the stereoisomer of (+)-JQ1. (+)-JQ1 potently decreases expression of both BRD4 target genes, whereas (−)-JQ1 has no effect.
Brand Name:
Vulcanchem
CAS No.:
1268524-71-5
VCID:
VC0007602
InChI:
InChI=1S/C23H25ClN4O2S/c1-12-13(2)31-22-19(12)20(15-7-9-16(24)10-8-15)25-17(11-18(29)30-23(4,5)6)21-27-26-14(3)28(21)22/h7-10,17H,11H2,1-6H3/t17-/m1/s1
SMILES:
CC1=C(SC2=C1C(=NC(C3=NN=C(N32)C)CC(=O)OC(C)(C)C)C4=CC=C(C=C4)Cl)C
Molecular Formula:
C₂₃H₂₅ClN₄O₂S
Molecular Weight:
456.99
(R)-(-)-JQ1 Enantiomer
CAS No.: 1268524-71-5
Inhibitors
VCID: VC0007602
Molecular Formula: C₂₃H₂₅ClN₄O₂S
Molecular Weight: 456.99
| CAS No. | 1268524-71-5 |
|---|---|
| Product Name | (R)-(-)-JQ1 Enantiomer |
| Molecular Formula | C₂₃H₂₅ClN₄O₂S |
| Molecular Weight | 456.99 |
| IUPAC Name | tert-butyl 2-[(9R)-7-(4-chlorophenyl)-4,5,13-trimethyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-9-yl]acetate |
| Standard InChI | InChI=1S/C23H25ClN4O2S/c1-12-13(2)31-22-19(12)20(15-7-9-16(24)10-8-15)25-17(11-18(29)30-23(4,5)6)21-27-26-14(3)28(21)22/h7-10,17H,11H2,1-6H3/t17-/m1/s1 |
| Standard InChIKey | DNVXATUJJDPFDM-QGZVFWFLSA-N |
| SMILES | CC1=C(SC2=C1C(=NC(C3=NN=C(N32)C)CC(=O)OC(C)(C)C)C4=CC=C(C=C4)Cl)C |
| Description | (-)-JQ-1 is the stereoisomer of (+)-JQ1. (+)-JQ1 potently decreases expression of both BRD4 target genes, whereas (−)-JQ1 has no effect. |
| Reference | [1]. Filippakopoulos, et al. Selective inhibition of BET bromodomains. Nature. 2010 Dec 23;468(7327):1067-73. [2]. Mahe M, et al. An FGFR3/MYC positive feedback loop provides new opportunities for targeted therapies in bladder cancers. EMBO Mol Med. 2018 Feb 20. pii: e8163. |
| PubChem Compound | 49871818 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume